Cas no 669720-55-2 (butoxy-d9-acetic acid)

• Product Name: butoxy-d9-acetic acid
• CAS No: 669720-55-2
• MF: C₆H₁₂O₃
• MW: 141.213137626648
• CID: 965048
• PubChem ID: 101774944
• Update Time: 2025-04-19

butoxy-d9-acetic acid Chemical and Physical Properties

Names and Identifiers

• butoxy-d9-acetic acid
• HY-W099438S
• 669720-55-2
• D97964
• n-Butoxyacetic acid-d9
• CS-0621088
• 2-(1,1,2,2,3,3,4,4,4-nonadeuteriobutoxy)acetic acid

• Inchi： 1S/C6H12O3/c1-2-3-4-9-5-6(7)8/h2-5H2,1H3,(H,7,8)/i1D3,2D2,3D2,4D2
• InChI Key： AJQOASGWDCBKCJ-YNSOAAEFSA-N
• SMILES： O(CC(=O)O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 141.135134954g/mol
• Monoisotopic Mass: 141.135134954g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids